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The following table summarizes the core properties of Spiro-NPB and other common hole-transporting
materials (HTMs) for easy comparison. The superior thermal stability of Spire-NPB is a key factor in

improving device longevity [1] [2] [3].

Glass
Material . Decomposition HOMO
Transition Key Advantages
Name Temp (Td) Level (eV)
Temp (TQg)
Spiro- 126 °C [1] [2] >360 °C (0.5% -5.32 [1] Balanced performance, widely
NPB weight loss) [3] [2] studied, good thermal stability
[4] [1]
NPB 95-98°C[4][5] Information Missing ~-5.35[4] Common reference material, but
low Tg limits stability [4] [5]
HTM 1B 180 °C [1] [2] 495 °C [1] [2] -5.54 [1] Very high Tg and Td, excellent
[2] for high-efficiency red PhOLEDs
[1] [2]
SP1 215 °C [5] Information Missing -5.86 [5] Exceptional Tg, suitable for
green PhOLEDs [5]
SP2 150 °C [5] 450 °C [5] -5.57 [5] High efficiency in green

PhOLEDSs, good surface
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morphology [5]

Frequently Asked Questions & Troubleshooting

Here are answers to common experimental questions and solutions to typical problems encountered when

using Spiro-NPB.

Q1: Why is my Spiro-NPB film crystallizing or becoming rough during device operation?

e Cause: While Spiro-NPB has a higher Tg (126°C) than NPB (98°C), it may still be susceptible to
crystallization if the device is subjected to high thermal stress or high current density over long
periods.

e Solution:

o Verify Material Purity: Ensure you are using high-purity Spiro-NPB (sublimed grade >99%) to
minimize impurities that can act as nucleation sites for crystallization [3].

o Control Operating Conditions: Avoid running devices at high currents that cause excessive
Joule heating. Implement efficient thermal management in your device test setup.

o Consider Alternatives: For applications requiring extreme thermal stability (e.g., high-
brightness displays), consider HTMs with even higher Tg, such as HTM 1B (Tg 180°C) or SP1
(Tg 215°C) [1] [2] [5].

Q2: My device efficiency is lower than expected. Could the HOMO level of Spiro-NPB be the issue?

e Cause: A mismatched HOMO level between the hole-transport layer (HTL) and the adjacent emissive
layer can create an energy barrier, impeding hole injection and reducing efficiency.
e Solution:

o Check Energy Alignment: The HOMO of Spiro-NPB is approximately -5.32 eV [1] [2]. Confirm
that this level aligns well with the HOMO of your chosen emissive layer material. A mismatch
greater than 0.3 eV can be problematic.

o Use a HIL: Introduce a Hole Injection Layer (HIL) to better bridge the energy gap between the
anode (e.g., ITO) and the Spiro-NPB layer.

o Material Selection: For specific applications, other spiro-based HTMs might offer a more
optimal HOMO. For example, HTM 1A has a HOMO of -5.33 eV, similar to Spiro-NPB, while
SP2 has a HOMO of -5.57 eV, which might be better suited for certain emissive layers [1] [2]

[5].
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Q3: How does the surface morphology of a Spiro-NPB film compare to newer materials?

e Answer: A smooth, uniform film is critical for device performance and preventing short circuits. While
Spiro-NPB forms good films, newer derivatives have been engineered for superior morphology.

e Technical Insight: Studies on SP1 and SP2 films using Scanning Probe Microscopy (SPM) showed
very low surface roughness, with root mean square (RMS) values of 0.25 nm and 0.29 nm,
respectively [5]. These ultra-smooth surfaces contribute to more stable interfaces and can lead to
longer device operational lifetimes.

Experimental Protocol: Verifying Thermal Stability

This protocol outlines the key experiments to characterize the thermal stability of Spiro-NPB, which is

directly linked to device lifetime.

1. Thermal Analysis (TGA & DSC)

¢ Objective: To determine the glass transition temperature (Tg) and thermal decomposition
temperature (Td).
¢ Methodology:

o Thermogravimetric Analysis (TGA): Heat a 5-10 mg sample of Spiro-NPB from room
temperature to 600°C at a rate of 10°C per minute under a nitrogen atmosphere. Record the
temperature at which 5% weight loss occurs (Td) [1] [2] [5].

o Differential Scanning Calorimetry (DSC): Perform a heat-cool-heat cycle on a sealed sample
(5-10 mg) between 50°C and 300°C at a rate of 10°C/min under nitrogen. Analyze the second
heating cycle to identify the Tg, visible as a step transition in the heat flow curve [4] [1] [2].

2. Morphological Stability Test of Thin Films

¢ Objective: To observe the film's resistance to crystallization under thermal stress.
¢ Methodology:
o Deposit a thin film (e.g., 50-100 nm) of Spiro-NPB onto a clean substrate via thermal
evaporation.
o Anneal the film on a hotplate at a temperature below and above its Tg (e.g., 100°C, 150°C) for
60 minutes in an inert atmosphere.
o Use techniques like Atomic Force Microscopy (AFM) to compare the surface topography and
roughness of the annealed films against an unannealed control. A stable film will show little to
no change or crystallization features [4].

3. Device Lifetime Measurement
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e Objective: To directly correlate material stability with device performance.
¢ Methodology:
o Fabricate OLED devices with an architecture of ITO / HIL / Spiro-NPB HTL / EML / ETL /
Cathode.
o Operate the devices at a constant current density to achieve a specific initial luminance (e.g.,
1000 cd/m?2).
o Continuously monitor the luminance over time until it drops to a certain percentage (e.g., 95%
or LT95) of its initial value. A device using a stable HTM like Spiro-NPB will show a significantly
longer lifetime compared to one using NPB [4] [6].

The experimental workflow for assessing Spiro-NPB stability is summarized in the following diagram:

© 2026 Smolecule. All rights reserved. a4/7 Tech Support


https://www.smolecule.com/products/s834289?utm_src=pdf-body
https://www.smolecule.com/products/s834289?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0143720814000801
https://www.sciencedirect.com/science/article/pii/S0143720825002190
https://www.smolecule.com/products/s834289?utm_src=pdf-body
https://www.smolecule.com/products/s834289?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

TGA Analysis DSC Analysis

Td > 360°C/Tg = 126°C
Thin Film
Deposition

Thermal Annealing

(e.g., 150°C, 1hr)

table Film

AFM Morphology

Characterization

ow Roughnes

OLED Device
Fabrication

Lifetime Test

(LT95 Measurement)

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://www.smolecule.com/products/s834289?utm_src=pdf-body-img
https://www.smolecule.com/products/s834289?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.smolecule.com/products/s834289?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/22/3/464
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://www.lumtec.com.tw/products-view.php?ID=6581
https://www.sciencedirect.com/science/article/abs/pii/S0143720814000801
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017525/
https://www.sciencedirect.com/science/article/pii/S0143720825002190
https://www.smolecule.com/products/b834289#spiro-npb-morphological-stability-high-tg
https://www.smolecule.com/products/b834289#spiro-npb-morphological-stability-high-tg
https://www.smolecule.com/products/b834289#spiro-npb-morphological-stability-high-tg
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s834289?utm_src=pdf-bulk
https://www.smolecule.com/products/s834289?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s834289?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

